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Compound of Interest

Compound Name: 1-Butyne

Cat. No.: B089482

This guide provides a detailed overview of the fundamental chemical properties of 1-Butyne,
tailored for researchers, scientists, and professionals in drug development.

Core Properties of 1-Butyne

1-Butyne, also known as ethylacetylene, is a terminal alkyne, a type of hydrocarbon with a
carbon-carbon triple bond at the end of the molecule. Its chemical and physical properties are
crucial for its application in various chemical syntheses. The molecular formula for 1-Butyne is
C4H6.[1][2][3] This indicates that a molecule of 1-Butyne contains four carbon atoms and six
hydrogen atoms.[3]

The molecular weight of a compound is a critical parameter in stoichiometry and reaction
kinetics. For 1-Butyne, the molecular weight is approximately 54.09 g/mol .[1][2][4]

Quantitative Data Summary

For ease of reference and comparison, the key quantitative data for 1-Butyne are summarized
in the table below.
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Property Value

Molecular Formula C4H6

Molecular Weight 54.09 g/mol [1][2]
CAS Registry Number 107-00-6[2]
Density 0.67 g/cm?3[1]
Boiling Point 8 °C[1]

Flash Point -61 °C[1]

Molecular Structure Visualization

To provide a clear visual representation of 1-Butyne's structure, the following diagram
illustrates the connectivity of its atoms. The structure is characterized by a four-carbon chain
with a triple bond between the first and second carbon atoms.

Molecular structure of 1-Butyne

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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